Cas no 906673-45-8 (4-(4-Bromo-3-(hydroxymethyl)phenoxy)benzonitrile)

4-(4-Bromo-3-(hydroxymethyl)phenoxy)benzonitrile structure

906673-45-8 structure

Product Name:4-(4-Bromo-3-(hydroxymethyl)phenoxy)benzonitrile

CAS No:906673-45-8

Molecular Formula:C₁₄H₁₀BrNO₂

Molecular Weight:304.138702869415

MDL:MFCD12165918

CID:2106922

PubChem ID:66738341

4-(4-Bromo-3-(hydroxymethyl)phenoxy)benzonitrile Properties

Names and Identifiers

- 4-[4-bromo-3-(hydroxymethyl)phenoxy]Benzonitrile
- 4-(4-bromo-3-(hydroxymethyl)phenoxy)benzonitrile
- AK316795
- Bromo-3-(hydroxymethyl)phenoxy]benzonitrile
- 4-[4-Bromo-3-(hydroxymethyl)phenoxy]benzonitrile (ACI)
- 2-Bromo-5-(4-cyanophenoxy)benzyl alcohol
- Benzonitrile, 4-(4-bromo-3-(hydroxymethyl)phenoxy)-
- s10788
- Benzonitrile, 4-[4-bromo-3-(hydroxymethyl)phenoxy]-
- AKOS027324076
- SY116154
- UNII-SJ3Z4JSE6C
- 906673-45-8
- SCHEMBL595139
- DS-11465
- MFCD12165918
- CS-B0833
- DA-21536
- AC-30608
- SJ3Z4JSE6C
- MDL： MFCD12165918
- InChIKey： DAMOSKSUIVLOJT-UHFFFAOYSA-N
- Inchi： 1S/C14H10BrNO2/c15-14-6-5-13(7-11(14)9-17)18-12-3-1-10(8-16)2-4-12/h1-7,17H,9H2
- SMILES： N#CC1C=CC(OC2C=C(CO)C(Br)=CC=2)=CC=1

Computed Properties

Exact Mass: 302.98949g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 302.98949g/mol
Heavy Atom Count: 18
Complexity: 306
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3
Topological Polar Surface Area: 53.2

4-(4-Bromo-3-(hydroxymethyl)phenoxy)benzonitrile Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00GUGI-1g	4-(4-broMo-3-(hydroxyMethyl)phenoxy)benzonitrile	906673-45-8	98%	1g	$39.00	2025-02-27
A2B Chem LLC	AH85170-1g	4-(4-Bromo-3-(hydroxymethyl)phenoxy)benzonitrile	906673-45-8	97%	1g	$9.00	2024-05-20
Aaron	AR00GUOU-250mg	4-(4-Bromo-3-(hydroxymethyl)phenoxy)benzonitrile	906673-45-8	97%	250mg	$5.00	2025-01-24
abcr	AB487229-1 g	4-(4-Bromo-3-(hydroxymethyl)phenoxy)benzonitrile; .	906673-45-8		1g	€81.90	2023-04-20
Alichem	A019097861-5g	4-(4-Bromo-3-(hydroxymethyl)phenoxy)benzonitrile	906673-45-8	95%	5g	$190.80	2023-08-31
Ambeed	A197114-100mg	4-(4-Bromo-3-(hydroxymethyl)phenoxy)benzonitrile	906673-45-8	97%	100mg	$6.0	2025-02-26
Chemenu	CM255694-5g	4-(4-Bromo-3-(hydroxymethyl)phenoxy)benzonitrile	906673-45-8	95%	5g	$184
ChemScence	CS-B0833-1g	4-(4-bromo-3-(hydroxymethyl)phenoxy)benzonitrile	906673-45-8	97.21%	1g	$25.0	2021-09-02
eNovation Chemicals LLC	D775272-5g	4-(4-broMo-3-(hydroxyMethyl)phenoxy)benzonitrile	906673-45-8	97%	5g	$410	2021-10-21
TRC	B625175-10mg	4-(4-Bromo-3-(hydroxymethyl)phenoxy)benzonitrile	906673-45-8		10mg	$ 50.00	2022-06-07

4-(4-Bromo-3-(hydroxymethyl)phenoxy)benzonitrile Synthesis

Synthetic Circuit 1

906673-54-9

906673-45-8

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Methanol ; 1 h, rt

Reference

: Discovery and structure-activity study of a novel benzoxaborole anti-inflammatory agent (AN2728) for the potential topical treatment of psoriasis and atopic dermatitis

Akama, Tsutomu; Baker, Stephen J.; Zhang, Yong-Kang; Hernandez, Vincent; Zhou, Huchen; et al, Bioorganic & Medicinal Chemistry Letters, 2009, 19(8), 2129-2132

Synthetic Circuit 2

906673-54-9

906673-45-8

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Ethanol , Methanol ; -5 - 5 °C; 15 °C; 15 °C → rt; 3 h, rt; rt → 0 °C
1.2 Reagents: Ammonium chloride Solvents: Water ; 0 - 10 °C; 1 h, 0 - 10 °C

Reference

: Optimized synthetic process of crisaborole with high yield

Wang, Qi-shuai; Luo, Xun-bang; Zhu, Kuan; Liu, Hai-cheng, Huaxue Shiji, 2020, 42(6), 722-725

4-(4-Bromo-3-(hydroxymethyl)phenoxy)benzonitrile Raw materials

4-(4-Bromo-3-formylphenoxy)benzonitrile

4-(4-Bromo-3-(hydroxymethyl)phenoxy)benzonitrile Preparation Products

4-(4-Bromo-3-(hydroxymethyl)phenoxy)benzonitrile (906673-45-8)

4-(4-Bromo-3-(hydroxymethyl)phenoxy)benzonitrile Suppliers

HU BEI ZHONG SHAN FENG XING YI YAO Technology Co., Ltd.

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Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:906673-45-8)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:906673-45-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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